N-{[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}-beta-alanine

Specification

• Molecular Formula: C16H17N3O5
• Molecular Weight: 331.32 g/mol
• IUPAC Name: 3-[[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]acetyl]amino]propanoic acid
• Standard InChI: InChI=1S/C16H17N3O5/c1-24-12-4-2-11(3-5-12)13-6-7-15(21)19(18-13)10-14(20)17-9-8-16(22)23/h2-7H,8-10H2,1H3,(H,17,20)(H,22,23)
• Standard InChI Key: WFEJRQRBPDYGKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCCC(=O)O

Introduction

N-{[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}-beta-alanine is a complex organic compound that belongs to the class of heterocyclic compounds, specifically pyridazine derivatives. This compound is of interest in medicinal chemistry due to its potential biological activities, which can be attributed to its unique structural features.

Synthesis Methods

The synthesis of N-{[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}-beta-alanine involves multiple steps, starting with the formation of the pyridazine ring. This can be achieved through reactions involving 4-methoxyphenyl hydrazine and appropriate carbonyl precursors. The acetyl group is then introduced, followed by coupling with beta-alanine. Solvents like dimethylformamide (DMF) are often used to stabilize intermediates during the reaction process.

Biological Activities and Potential Applications

While specific data on N-{[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}-beta-alanine is limited, compounds with similar structures, such as pyridazine derivatives, have shown potential as inhibitors of enzymes like phosphodiesterase 4 (PDE4), which plays a role in regulating cyclic nucleotides in cells. This suggests potential applications in treating inflammatory disorders.

Research Findings and Future Directions

Research on similar compounds highlights the importance of heterocyclic structures in medicinal chemistry. These compounds often exhibit diverse biological activities, making them candidates for drug development. Further studies on N-{[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}-beta-alanine could involve evaluating its pharmacological properties and exploring its potential as a therapeutic agent.